Ethyl 3-chloro-6-(2-fluorophenyl)pyridazine-4-carboxylate

• IUPAC Name: ethyl 3-chloro-6-(2-fluorophenyl)pyridazine-4-carboxylate
• InChI: InChI=1S/C13H10ClFN2O2/c1-2-19-13(18)9-7-11(16-17-12(9)14)8-5-3-4-6-10(8)15/h3-7H,2H2,1H3
• InChI Key: SGUZYTWIDCDNTJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=NN=C1Cl)C2=CC=CC=C2F
• Molecular Formula: C13H10ClFN2O2
• Molecular Weight: 280.68 g/mol

Description

Ethyl 3-chloro-6-(2-fluorophenyl)pyridazine-4-carboxylate is a chemical compound. It shares some similarities with ethyl 6-chloro-3-fluoroimidazo[1,2-b]pyridazine-2-carboxylate, which has been synthesized and studied for its biological activity.

Molecular Structure Analysis

The molecular structure of ethyl 6-chloro-3-fluoroimidazo[1,2-b]pyridazine-2-carboxylate was confirmed using X-ray diffraction (XRD) and characterized by spectroscopic techniques. The optimized molecular crystal structures were determined based on density functional theory (DFT) calculations using B3LYP/6-311+G (2d,p) functional. The results were consistent with X-ray diffraction data.

Scientific Research Applications

Synthesis and Antibacterial Activity

Research into Ethyl 3-chloro-6-(2-fluorophenyl)pyridazine-4-carboxylate and its derivatives has demonstrated their potential in the synthesis of compounds with notable antibacterial activity. One study detailed the synthesis of 7-chloro-6-fluoro-1-ethyl-1, 4-dihydro-4-oxopyrido (2,3-c) pyridazine-3-carboxylic acid and its derivatives. These compounds showed a minimum inhibitory concentration of 100 μg/ml against various bacteria such as S. aureus-15, E. coli-1515, and P. aeruginosa-29, indicating their significance in developing new antibacterial agents (Guo et al., 1988). Additionally, a novel synthesis method for 6-fluoro-4(1H)-oxopyrido[2,3-c] pyridazine-3-carboxylate derivatives was achieved, further contributing to the exploration of new antibacterial substances (Miyamoto & Matsumoto, 1990).

Herbicidal Activities

Ethyl 3-chloro-6-(2-fluorophenyl)pyridazine-4-carboxylate derivatives have also been explored for their herbicidal activities. For instance, novel 3-N-substituted amino-6-methyl-4-(3-trifluoromethylphenyl)pyridazine derivatives were synthesized and showed promising results in inhibiting chlorophyll at concentrations as low as 1 microg/mL and displayed significant herbicidal activities against dicotyledonous plants (Xu et al., 2008).

Synthesis of Complex Heterocycles

The compound and its related structures have been utilized in synthesizing complex heterocyclic compounds, highlighting their versatility in organic chemistry. For example, the synthesis of novel pyrazolo[3,4-c]pyridazine derivatives was reported, demonstrating the compound's utility in creating new molecular structures for further pharmacological evaluation (Zabska et al., 1998).

Mechanism of Action

Target of action

Compounds with similar structures, such as imidazo[1,2-b]pyridazine derivatives, have been found to have good biological activity and have been widely studied in drug molecules .

Mode of action

Without specific studies on this compound, it’s challenging to determine its exact mode of action. The presence of electronegative atoms like fluorine and chlorine might influence its interaction with biological targets .

Biochemical pathways

Again, without specific studies, it’s difficult to determine the exact biochemical pathways this compound affects. Compounds with similar structures have shown diverse biological activities and pharmacological properties .

Result of action

Compounds with similar structures have shown diverse biological activities and pharmacological properties .